Cas no 1205552-76-6 (Carbamic acid, N-​[1,​1'-​biphenyl]​-​2-​yl-​, 4-​piperidinyl ester, hydrochloride (1:1))

• Product Name: Carbamic acid, N-​[1,​1'-​biphenyl]​-​2-​yl-​, 4-​piperidinyl ester, hydrochloride (1:1)
• CAS No: 1205552-76-6
• MF: C₁₈H₂₁ClN₂O₂
• MW: 332.82
• CID: 5070667
• PubChem ID: 67212643
• Update Time: 2025-07-08

Carbamic acid, N-​[1,​1'-​biphenyl]​-​2-​yl-​, 4-​piperidinyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• BS-47129
• SCHEMBL1922779
• Piperidin-4-yl [1,1''-biphenyl]-2-ylcarbamate HCl
• 4-Piperidinyl-N-(2-biphenylyl)carbamate hydrochloride
• starbld0003930
• 1205552-76-6
• piperidin-4-yl N-(2-phenylphenyl)carbamate;hydrochloride
• Piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate hydrochloride
• piperidin-4-yl N-{[1,1'-biphenyl]-2-yl}carbamate hydrochloride
• BVSOMVNDTVNKOX-UHFFFAOYSA-N
• F71540
• Carbamic acid, N-​[1,​1'-​biphenyl]​-​2-​yl-​, 4-​piperidinyl ester, hydrochloride (1:1)

• Inchi： 1S/C18H20N2O2.ClH/c21-18(22-15-10-12-19-13-11-15)20-17-9-5-4-8-16(17)14-6-2-1-3-7-14;/h1-9,15,19H,10-13H2,(H,20,21);1H
• InChI Key： BVSOMVNDTVNKOX-UHFFFAOYSA-N
• SMILES： C1CNCCC1OC(=O)NC1C=CC=CC=1C1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 332.1291556g/mol
• Monoisotopic Mass: 332.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on Carbamic acid, N-​[1,​1'-​biphenyl]​-​2-​yl-​, 4-​piperidinyl ester, hydrochloride (1:1)

Carbamic Acid, N-[1,1'-Biphenyl]-2-yl-, 4-Piperidinyl Ester, Hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 1205552-76-6, commonly referred to as Carbamic acid, N-[1,1'-biphenyl]-2-yl-, 4-piperidinyl ester, hydrochloride (1:1), is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of a biphenyl group, a piperidinyl ester, and a hydrochloride salt. The biphenyl moiety introduces aromatic stability and potential for intermolecular interactions, while the piperidinyl group contributes to the molecule's flexibility and ability to form hydrogen bonds. The hydrochloride salt form ensures solubility in aqueous environments, making it suitable for various applications.

Recent studies have highlighted the importance of biphenyl-containing compounds in drug design due to their ability to modulate protein-protein interactions. The 4-piperidinyl ester group in this compound has been shown to enhance bioavailability and stability in biological systems. Researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological disorders.

The synthesis of Carbamic acid, N-[1,1'-biphenyl]-2-yl-, 4-piperidinyl ester, hydrochloride (1:1) involves a multi-step process that typically begins with the preparation of the biphenyl derivative. This is followed by esterification with a piperidine alcohol derivative under controlled conditions. The final step involves the formation of the hydrochloride salt through protonation of the nitrogen atom in the piperidine ring. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis pathway.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been used as an intermediate in the synthesis of neuroprotective agents and anti-inflammatory drugs. Its ability to cross the blood-brain barrier makes it particularly valuable for targeting central nervous system disorders. Additionally, its use as a building block for agrochemicals has been explored due to its potential to enhance crop resistance against environmental stressors.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that its degradation products are non-toxic and biodegradable under natural conditions. This makes it an eco-friendly alternative to traditional synthetic intermediates. Furthermore, its compatibility with green chemistry principles has led to its adoption in sustainable chemical manufacturing processes.

In conclusion, Carbamic acid, N-[1,1'-biphenyl]-2-yl-, 4-piperidinyl ester, hydrochloride (1:1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool in modern drug discovery and chemical synthesis. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in advancing both scientific understanding and practical applications.